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Compound of Interest

Compound Name:
4-(Benzyloxy)-2-hydroxybenzoic

acid

CAS No.: 5448-45-3

Cat. No.: B1330145

Get Quote

A Core Resource for Researchers, Scientists, and Drug Development Professionals

Molecular Structure and Physicochemical
Properties
4-(Benzyloxy)-2-hydroxybenzoic acid is a derivative of benzoic acid featuring a benzyloxy

group at the 4-position and a hydroxyl group at the 2-position. This specific arrangement of

functional groups imparts a unique combination of properties that are highly valuable in organic

synthesis.

The core of the molecule is a benzene ring, which provides a rigid scaffold. The carboxylic acid

group is the primary site for reactions such as esterification and amidation. The ortho-hydroxyl

group can participate in intramolecular hydrogen bonding with the carboxylic acid, influencing

the molecule's acidity and conformation. The benzyloxy group serves as a protecting group for

the phenolic hydroxyl, which can be selectively removed via hydrogenolysis, a common

deprotection strategy in multi-step synthesis.
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Key Physicochemical Data:

Property Value

Molecular Formula C₁₄H₁₂O₄

Molecular Weight 244.24 g/mol [1]

CAS Number 5448-45-3

Appearance Solid

The following diagram illustrates the molecular structure of 4-(Benzyloxy)-2-hydroxybenzoic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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